1-(Bromomethyl)-1-(2-ethoxyethoxy)cyclopentane

• Molecular Formula: C10H19BrO2
• Molecular Weight: 251.16 g/mol
• IUPAC Name: 1-(bromomethyl)-1-(2-ethoxyethoxy)cyclopentane
• InChI: InChI=1S/C10H19BrO2/c1-2-12-7-8-13-10(9-11)5-3-4-6-10/h2-9H2,1H3
• InChI Key: GFUIDMKOLZFERX-UHFFFAOYSA-N
• Canonical SMILES: CCOCCOC1(CCCC1)CBr

Description

1-(Bromomethyl)-1-(2-ethoxyethoxy)cyclopentane is a brominated cyclopentane derivative featuring a bromomethyl group and a 2-ethoxyethoxy substituent at the 1-position of the cyclopentane ring. The molecular formula is inferred as C₁₀H₁₉BrO₂, with a molecular weight of 251.16 g/mol (calculated based on substituent additions to the cyclopentane core). The 2-ethoxyethoxy group introduces polarity and ether functionality, enhancing solubility in organic solvents compared to simpler alkyl-substituted derivatives. The bromomethyl group serves as a reactive site for nucleophilic substitution, making the compound a versatile intermediate in organic synthesis, particularly for pharmaceuticals and agrochemicals .

Comparison with Similar Compounds

Substituent Effects

• Ether Groups (2-Ethoxyethoxy vs. Ethoxy): The 2-ethoxyethoxy group in the target compound increases polarity and hydrogen-bonding capacity compared to the shorter ethoxy group in 1-(bromomethyl)-1-ethoxycyclopentane. This enhances solubility in polar aprotic solvents like DMF or DMSO, which is advantageous in reactions requiring homogeneous conditions .
• Trifluoromethyl (CF₃) vs. Ether: The CF₃ group in 1-(bromomethyl)-1-(trifluoromethyl)cyclopentane is strongly electron-withdrawing, lowering the electron density at the bromomethyl site and accelerating nucleophilic substitution reactions. In contrast, the 2-ethoxyethoxy group is electron-donating, which may slow such reactions but improve stability .
• Alkyl vs. Bulky Alkoxy: The methyl group in 1-(bromomethyl)-1-methylcyclopentane offers minimal steric hindrance, favoring reactions at the bromomethyl site. Conversely, the bulky 4-methylpentan-2-yloxy group in 1-(bromomethyl)-1-((4-methylpentan-2-yl)oxy)cyclopentane impedes nucleophilic attack, reducing reactivity .

Physicochemical Property Trends

• Boiling Points: The trifluoromethyl derivative exhibits a higher boiling point (167°C) than the target compound (~180–190°C estimated), likely due to increased molecular weight and fluorine’s polarizability. Ether-containing compounds generally have lower boiling points than fluorinated analogs but higher than alkyl-substituted ones .
• Density: Fluorinated compounds (e.g., CF₃ derivative, density 1.5 g/cm³) are denser than ether- or alkyl-substituted analogs due to fluorine’s high atomic mass .

Research Findings

• Reactivity in Nucleophilic Substitution: Bromomethyl cyclopentanes react with amines, thiols, and azides under mild conditions. For instance, 1-(bromomethyl)-1-methylcyclopentane reacts with morpholine to yield N-substituted derivatives, a strategy employed in bioactive compound synthesis .

Preparation Methods

Key Steps

• Stage 1: Conversion of cyclohexanol to cyclohexene by dehydration at elevated temperatures (around 250°C) over a silicon dioxide catalyst, achieving yields up to 97.5%.
• Stage 2: Isomerization of cyclohexene to 1-methylcyclopentene at 400°C in the gas phase over silicon dioxide catalyst with a yield of approximately 60.3%.
• Stage 3: Acid-catalyzed addition of the desired alkanol (e.g., 2-ethoxyethanol) to the double bond of 1-methylcyclopentene in the liquid phase, using ion exchange resins such as Amberlyst as catalysts at controlled temperatures (~85°C). This step yields 1-methyl-1-(2-ethoxyethoxy)cyclopentane derivatives.

Reaction Conditions and Catalysts

• Ion exchange resins (Amberlyst type) provide acidic sites for the addition reaction.
• Reaction temperature is maintained to allow reflux of starting materials and condensation of the product.
• Nitrogen is used as a carrier gas to maintain an inert atmosphere.
• Reaction times vary but are optimized to maximize conversion and minimize by-products.

Purification

• The product mixture is subjected to fractional distillation under reduced pressure (1 bar to 100 mbar) to separate the desired high-boiling alkoxycyclopentane from unreacted starting materials and by-products.
• Gas chromatography (GC) is employed to analyze the composition and calculate yields.

Parameter	Details
Catalyst	Amberlyst ion exchange resin
Temperature	~85°C
Pressure	Atmospheric to reduced pressure
Reaction time	Variable, optimized for yield
Purification	Fractional distillation, GC analysis

Introduction of the Bromomethyl Group

The bromomethyl substituent at the 1-position is typically introduced by bromination of a methyl group or via substitution reactions on a suitable precursor.

Bromination Approach

• Starting from 1-(2-ethoxyethoxy)methylcyclopentane, selective bromination at the methyl position can be achieved using reagents such as N-bromosuccinimide (NBS) under radical conditions.
• Reaction is often carried out in an inert solvent (e.g., carbon tetrachloride or dichloromethane) with light or radical initiators to promote selective bromination.
• Careful control of temperature and reaction time is critical to avoid overbromination or side reactions.

Alternative Substitution Route

• A precursor bearing a leaving group (e.g., tosylate or mesylate) at the methyl position can be treated with a bromide salt (e.g., sodium bromide) under nucleophilic substitution conditions to yield the bromomethyl derivative.
• This method offers milder conditions and potentially higher selectivity.

Proposed Synthetic Route Summary

Step	Reaction Type	Starting Material	Reagents/Catalysts	Conditions	Product	Yield (%)
1	Dehydration	Cyclohexanol	Silicon dioxide catalyst	250°C	Cyclohexene	~97.5
2	Isomerization	Cyclohexene	Silicon dioxide catalyst	400°C (gas phase)	1-Methylcyclopentene	~60.3
3	Acid-catalyzed addition	1-Methylcyclopentene + 2-ethoxyethanol	Amberlyst ion exchange resin	~85°C reflux	1-Methyl-1-(2-ethoxyethoxy)cyclopentane	Variable (optim.)
4	Bromination or Substitution	1-Methyl-1-(2-ethoxyethoxy)cyclopentane	NBS or bromide salt + initiator	Radical conditions or SN2	1-(Bromomethyl)-1-(2-ethoxyethoxy)cyclopentane	Variable, optimized

Analytical and Purification Techniques

• Gas Chromatography (GC): Used extensively to monitor reaction progress, analyze product mixtures, and calculate yields.
• Fractional Distillation: Employed to separate the target compound from unreacted materials and by-products based on boiling points.
• Activated Carbon Decolorization and Crystallization: Applied in some purification steps to remove colored impurities and isolate pure crystalline product.
• Nuclear Magnetic Resonance (NMR) and Mass Spectrometry (MS): Used for structural confirmation of intermediates and final product.

Q & A

Q. What are the key synthetic routes for preparing 1-(Bromomethyl)-1-(2-ethoxyethoxy)cyclopentane, and how can reaction conditions be optimized?

The synthesis typically involves two primary steps: (1) functionalization of the cyclopentane ring with the 2-ethoxyethoxy group and (2) bromination of the methyl group.

• Ether Formation : The 2-ethoxyethoxy group can be introduced via nucleophilic substitution using cyclopentanol and 2-ethoxyethyl bromide under basic conditions (e.g., K₂CO₃ in DMF) .
• Bromination : Bromination of the methyl group may employ N-bromosuccinimide (NBS) with a radical initiator (e.g., AIBN) in CCl₄, though alternative methods like HBr/AcOH under reflux have been reported for similar compounds .
  Optimization Tips :
• Use anhydrous solvents to minimize side reactions.
• Monitor reaction progress via TLC or HPLC to isolate intermediates .
• Purify via column chromatography using silica gel and a hexane/ethyl acetate gradient .

Q. What analytical techniques are recommended for characterizing this compound?

• Nuclear Magnetic Resonance (NMR) : ¹H and ¹³C NMR confirm substituent positions and stereochemistry. For example, the bromomethyl proton appears as a triplet (~δ 3.4–3.6 ppm) .
• Liquid Chromatography-Mass Spectrometry (LCMS) : Validates molecular weight (e.g., [M+H⁺] peak at m/z 265) and purity .
• Infrared Spectroscopy (IR) : Detects ether (C-O-C stretch, ~1100 cm⁻¹) and C-Br (~500–600 cm⁻¹) bonds .

Q. How does the 2-ethoxyethoxy group influence solubility and reactivity?

The 2-ethoxyethoxy group enhances solubility in polar aprotic solvents (e.g., DMSO, DMF) due to its oxygen-rich structure. This improves miscibility in cross-coupling reactions but may sterically hinder nucleophilic attacks at the bromomethyl site .

Advanced Research Questions

Q. What mechanistic insights explain competing elimination vs. substitution pathways in reactions involving this compound?

The bulky 2-ethoxyethoxy group favors elimination (E2) over substitution (SN2) due to steric hindrance. For example:

• Base-Mediated Reactions : Strong bases like KOtBu in THF promote β-hydrogen elimination, forming cyclopentene derivatives .
• Nucleophilic Substitution : Polar solvents (e.g., DMF) and softer nucleophiles (e.g., NaN₃) favor SN2, yielding azide derivatives .
  Key Factors :

Factor	Elimination (E2)	Substitution (SN2)
Solvent	Non-polar (e.g., THF)	Polar aprotic (e.g., DMF)
Base Strength	Strong (e.g., KOtBu)	Moderate (e.g., K₂CO₃)
Temperature	High (>80°C)	Moderate (40–60°C)

Q. How can computational modeling predict stereochemical outcomes in derivatives of this compound?

Density Functional Theory (DFT) calculations (e.g., B3LYP/6-31G*) model transition states to predict regioselectivity. For example:

• Electrophilic Additions : The 2-ethoxyethoxy group stabilizes carbocation intermediates via electron donation, directing addition to the less substituted position .
• Ring-Opening Reactions : Molecular dynamics simulations reveal strain-induced reactivity in cyclopentane derivatives .

Q. What strategies resolve contradictions in reported reaction yields for this compound?

Discrepancies in yields (e.g., 5% vs. 88% in similar conditions ) arise from:

• Purity of Reagents : Trace moisture degrades NBS, reducing bromination efficiency.
• Catalyst Loading : Optimal AIBN concentrations (1–2 mol%) maximize radical initiation .
• Workup Methods : Acidic quenching (e.g., HCl) minimizes byproduct formation in substitution reactions .

Q. How does this compound compare to analogs in medicinal chemistry applications?

Compound	Substituent	Bioactivity	Mechanism
1-(Bromomethyl)-1-(2-ethoxyethoxy)cyclopentane	2-ethoxyethoxy	Anticancer (in vitro)	Alkylation of DNA nucleophiles
1-Bromo-2-ethoxycyclopentane	Ethoxy	Antimicrobial	Membrane disruption
1-(Trifluoromethyl) analog	CF₃	Enzyme inhibition	Covalent binding to active sites

Q. Methodological Recommendations

• Stereochemical Analysis : Use chiral HPLC columns (e.g., Chiralpak IA) to resolve enantiomers .
• Reaction Monitoring : Employ inline IR spectroscopy for real-time tracking of ether formation .
• Data Validation : Cross-reference NMR shifts with PubChem datasets to confirm assignments .